2-Phenyl-1H-indole-3-carbaldehyde
Overview
Description
2-Phenyl-1H-indole-3-carbaldehyde is a compound with the molecular formula C15H11NO . It is a member of the indole family, which are ideal precursors for the synthesis of active molecules . Indole derivatives are found in many natural products like indole alkaloids, fungi, and marine organisms . They exhibit many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors, and anti-HIV activities .
Synthesis Analysis
The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde involves several steps. The derivative 2-phenyl-1H-Indole-3-carbaldehyde was synthesized from a compound through the method of Vilsmeier reaction using Phosphorous oxychloride in DMF . Also, 1H-Indole-3-carboxaldehyde and its derivatives have represented the key intermediates for the preparation of biologically active compounds as well indole alkaloids . They are important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups facilely undergo C–C and C–N coupling reactions and reductions .
Molecular Structure Analysis
The molecular structure of 2-Phenyl-1H-indole-3-carbaldehyde can be represented by the InChI string InChI=1S/C15H11NO/c17-10-13-12-8-4-5-9-14 (12)16-15 (13)11-6-2-1-3-7-11/h1-10,16H . Its molecular weight is 221.25 g/mol . The compound has a 2D structure and a 3D conformer .
Chemical Reactions Analysis
1H-Indole-3-carboxaldehyde and its derivatives have represented the key intermediates for the preparation of biologically active compounds as well indole alkaloids . They are important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups facilely undergo C–C and C–N coupling reactions and reductions . In one example, the Knoevenagel condensation of indole-3-carboxaldehyde with malononitrile or ethyl cyanoacetate formed the adduct product, followed by dehydration to give heterodiene, which was reacted with phthalhydrazide by the Michael-type reaction, then cyclization reaction and tautomerization to afford pyrazolo .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Phenyl-1H-indole-3-carbaldehyde include its molecular formula C15H11NO and a molecular weight of 221.25 g/mol . More detailed physical and chemical properties such as melting point, boiling point, solubility, and others were not found in the retrieved papers.
Scientific Research Applications
- Field : Organic Chemistry
- Application : 1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They are used in Multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product .
- Method : This method decreases the deployment of solvents and energy essential for the purification of intermediates. In contrast to classical stepwise synthesis, MCRs are generally high-yielding, operationally friendly, time- and cost-effective .
- Results : The benefits of using MCRs in synthesis could be categorized into three categories. The first advantage is that MCRs are entirely subject to spontaneous synthesis because a simple reaction vessel is used instead of complex equipment, and no intermediates need to be separated. Second, MCRs are more convergent than uni- and bimolecular reactions. Besides, they could be considered as a paradigm of a natural assembly method such as prebiotic evolution .
- Field : Medicinal and Pharmaceutical Chemistry
- Application : The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- Method : Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .
- Results : Indoles have shown many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors and anti-HIV activities .
- Field : Organic Synthesis
- Application : Indole-3-carboxaldehyde was used to prepare analogs of the indole phytoalexin cyclobrassinin with NR1R2 group .
- Method : The specific method of application or experimental procedures was not provided in the source .
- Results : The specific results or outcomes obtained were not provided in the source .
Multicomponent Reactions (MCRs)
Synthesis of Biologically Active Compounds
Preparation of Analogs of the Indole Phytoalexin Cyclobrassinin
- Field : Pharmacology
- Application : Indole derivatives can be used as analgesic agents, which are drugs used to achieve analgesia, relief from pain .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
- Field : Endocrinology
- Application : Indole derivatives can be used as hypoglycemic agents, which are medications used in people with diabetes mellitus to lower blood sugar .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
- Field : Microbiology
- Application : Indole derivatives can be used as antibacterial and antifungal agents, which are used to inhibit the growth of or kill bacteria and fungi .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
Analgesic Agents
Hypoglycemic Agents
Antibacterial and Antifungal Agents
- Field : Biochemistry
- Application : Indole derivatives can be used as tryptophan dioxygenase inhibitors .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
- Field : Oncology
- Application : Pyridyl-ethenyl-indoles, a type of indole derivative, can be used as potential anticancer immunomodulators .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
- Field : Microbiology
- Application : Indole derivatives can be used as antiamoebic and cytotoxic agents .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
- Field : Virology
- Application : Indole derivatives can be used as inhibitors of the Dengue virus protease with antiviral activity in cell-culture .
- Method & Results : The specific method of application or experimental procedures and the specific results or outcomes obtained were not provided in the source .
Tryptophan Dioxygenase Inhibitors
Potential Anticancer Immunomodulators
Antiamoebic and Cytotoxic Agents
Inhibitors of the Dengue Virus Protease with Antiviral Activity in Cell-Culture
Future Directions
The indole scaffold, including 2-Phenyl-1H-indole-3-carbaldehyde, holds promise for the discovery and development of potential anti-tubercular agents . Researchers have extensively explored indole derivatives as potential anti-tubercular agents or drugs . It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds . Furthermore, the role of 2-Phenyl-1H-indole-3-carbaldehyde in atherosclerosis has been explored, suggesting potential future directions in cardiovascular disease research .
properties
IUPAC Name |
2-phenyl-1H-indole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO/c17-10-13-12-8-4-5-9-14(12)16-15(13)11-6-2-1-3-7-11/h1-10,16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFIFXODAHZPTEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40346575 |
Source
|
| Record name | 2-Phenyl-1H-indole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40346575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-1H-indole-3-carbaldehyde | |
CAS RN |
25365-71-3 |
Source
|
| Record name | 2-Phenyl-1H-indole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40346575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Phenylindole-3-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
